Cas no 53553-08-5 (Benzoic acid, 2,6-dichloro-3-[[[2-(4-chlorophenyl)ethyl]amino]sulfonyl]-)

• Product Name: Benzoic acid, 2,6-dichloro-3-[[[2-(4-chlorophenyl)ethyl]amino]sulfonyl]-
• CAS No: 53553-08-5
• MF: C₁₅H₁₂Cl₃NO₄S
• MW: 408.684080123901
• CID: 1582838
• Update Time: 2024-09-12

Benzoic acid, 2,6-dichloro-3-[[[2-(4-chlorophenyl)ethyl]amino]sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,6-dichloro-3-[[[2-(4-chlorophenyl)ethyl]amino]sulfonyl]-

• Inchi： 1S/C15H12Cl3NO4S/c16-10-3-1-9(2-4-10)7-8-19-24(22,23)12-6-5-11(17)13(14(12)18)15(20)21/h1-6,19H,7-8H2,(H,20,21)
• InChI Key： KLIQFJQIDLAGPO-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=C(Cl)C=CC(S(NCCC2=CC=C(Cl)C=C2)(=O)=O)=C1Cl

Computed Properties

• Exact Mass: 406.95546

Experimental Properties

• Density: 1.538±0.06 g/cm3(Predicted)
• Boiling Point: 582.2±60.0 °C(Predicted)
• PSA: 83.47
• pka: 1.05±0.25(Predicted)